BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 5-Bromo-2-
(trifluoromethoxy)anisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-Bromo-2-
Compound Name: , ]
(trifluoromethoxy)anisole

cat. No.: B1277887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 5-
Bromo-2-(trifluoromethoxy)anisole (CAS No. 672948-65-1). The information is compiled for
use by professionals in research and development who require a detailed understanding of the
compound's properties and safety considerations.

Chemical and Physical Properties

5-Bromo-2-(trifluoromethoxy)anisole is a substituted anisole derivative. While a
comprehensive Safety Data Sheet (SDS) with complete physical and chemical data is not
publicly available, the following information has been compiled from various chemical supplier

databases.
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Property Value Source
Molecular Formula CsHeBrFsO:2 --INVALID-LINK--
Molecular Weight 271.03 g/mol --INVALID-LINK--
IUPAC Name A-bromo-2-methoxy-1- ~-INVALID-LINK--
(trifluoromethoxy)benzene

CAS Number 672948-65-1 --INVALID-LINK--
Physical Form Liquid --INVALID-LINK--
Purity Typically 297% --INVALID-LINK--
Boiling Point Data not available -

Melting Point Data not available -

Density Data not available -

Flash Point Data not available -

Safety and Hazard Information

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
5-Bromo-2-(trifluoromethoxy)anisole is classified with the following hazards.

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [1]
Specific Target Organ Toxicity, H335 May cause respiratory
Single Exposure irritation.[1]

Signal Word: Warning[1]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1277887?utm_src=pdf-body
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Pictogram:[1]
e GHSO07: Exclamation Mark

Precautionary Statements:[1] A comprehensive list of precautionary statements includes P261,
P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330,
P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide
guidance on prevention, response, storage, and disposal of the chemical.

Toxicological Data

Specific toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 5-Bromo-2-(trifluoromethoxy)anisole are not readily available in the public
domain. The GHS classification of "Acute Toxicity, Oral (Category 4)" indicates a potential for
harm if ingested.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or specific handling of 5-
Bromo-2-(trifluoromethoxy)anisole are not widely published. Standard laboratory procedures
for handling halogenated and trifluoromethyl-substituted aromatic compounds should be
followed. This includes working in a well-ventilated fume hood, using appropriate personal
protective equipment, and avoiding inhalation, ingestion, and skin contact.

Handling and Storage

Aspect Recommendation

Store in a tightly sealed container in a dry, well-

Storage )
ventilated place at room temperature.[1]
Avoid contact with skin, eyes, and clothing. Do
) not breathe vapors or mist. Use only in a
Handling

chemical fume hood. Wash hands thoroughly

after handling.

) ) Wear protective gloves, a lab coat, and safety
Personal Protective Equipment (PPE) o )
glasses with side shields or goggles.
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Visualized Safety Workflow

The following diagram illustrates a logical workflow for the safe handling of 5-Bromo-2-
(trifluoromethoxy)anisole in a laboratory setting.
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Caption: A generalized workflow for the safe handling of 5-Bromo-2-
(trifluoromethoxy)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemdmart.com [chemdmart.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide to 5-Bromo-2-
(trifluoromethoxy)anisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277887#5-bromo-2-trifluoromethoxy-anisole-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1277887?utm_src=pdf-body
https://www.benchchem.com/product/b1277887?utm_src=pdf-body
https://www.benchchem.com/product/b1277887?utm_src=pdf-custom-synthesis
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://www.benchchem.com/product/b1277887#5-bromo-2-trifluoromethoxy-anisole-material-safety-data-sheet
https://www.benchchem.com/product/b1277887#5-bromo-2-trifluoromethoxy-anisole-material-safety-data-sheet
https://www.benchchem.com/product/b1277887#5-bromo-2-trifluoromethoxy-anisole-material-safety-data-sheet
https://www.benchchem.com/product/b1277887#5-bromo-2-trifluoromethoxy-anisole-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

